Cas no 22416-77-9 (1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-)

1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl- structure
22416-77-9 structure
Product Name:1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
CAS No:22416-77-9
MF:C17H23N3O4
MW:333.382224321365
CID:269128
PubChem ID:270855
Update Time:2025-04-19

1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
    • 5,6-dimethyl-1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
    • AC1L5JQL
    • AC1Q4Y6F
    • AR-1G6227
    • NSC124153
    • NSC113945
    • NSC-113945
    • DTXSID10945079
    • 22416-77-9
    • 1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
    • Inchi: 1S/C17H23N3O4/c21-10-13-14(22)15(23)16(24-13)20-12-7-3-2-6-11(12)18-17(20)19-8-4-1-5-9-19/h2-3,6-7,13-16,21-23H,1,4-5,8-10H2
    • InChI Key: JMNPNNJIWJXUMT-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2C=CC=CC=2N=C1N1CCCCC1)O)O

Computed Properties

  • Exact Mass: 333.16900
  • Monoisotopic Mass: 333.168856
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.53
  • Boiling Point: 613.3°Cat760mmHg
  • Flash Point: 324.7°C
  • Refractive Index: 1.719
  • PSA: 90.98000
  • LogP: 0.70310
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited